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Compound of Interest

Compound Name: 1-Bromo-1-nitrocyclobutane

Cat. No.: B3037636 Get Quote

Application Notes & Protocols for 1-Bromo-1-
nitrocyclobutane
A Guide for Researchers in Organic Synthesis and Drug Development

Introduction: The Synthetic Potential of 1-Bromo-1-
nitrocyclobutane
1-Bromo-1-nitrocyclobutane (CAS No. 51175-81-6) is a unique small molecule with

significant potential in synthetic organic chemistry.[1][2][3] The presence of a nitro group and a

bromine atom on the same carbon within a strained cyclobutane ring makes it a versatile

building block. This arrangement allows for a variety of chemical transformations, including

nucleophilic substitution of the bromide, reactions involving the nitro group (such as reduction

to an amine or use in Henry reactions), and ring-opening reactions. These properties make it a

valuable precursor for the synthesis of novel carbocyclic and heterocyclic compounds, which

are of considerable interest in drug discovery and materials science.
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Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for this specific

compound, this guide has been developed by extrapolating safety and handling information

from structurally analogous α-bromo nitroalkanes and related bromo-nitro compounds.[4][5][6]

[7][8][9] This proactive approach to safety is essential when working with novel or less-common

reagents.

Hazard Identification and Risk Assessment
Based on the safety profiles of related α-bromo nitro compounds, 1-Bromo-1-
nitrocyclobutane should be treated as a hazardous substance with the potential for skin and

eye irritation, and it may be harmful if inhaled or ingested.[7][9][10] Chronic exposure to some

aromatic nitro compounds has been linked to liver and kidney damage.[11]

Table 1: Anticipated Hazard Profile of 1-Bromo-1-nitrocyclobutane
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Hazard Class Anticipated Classification Precautionary Statements

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[8]

Acute Toxicity (Dermal)
Category 4 (Harmful in contact

with skin)

P280: Wear protective gloves/

protective clothing.[8]

Acute Toxicity (Inhalation) Category 4 (Harmful if inhaled)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[8][12]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water.[8]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[8][12]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)

P304 + P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[8]

Personal Protective Equipment (PPE) and
Engineering Controls
A multi-layered approach to safety, combining engineering controls and appropriate PPE, is

mandatory when handling 1-Bromo-1-nitrocyclobutane.
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Fume Hood: All handling of 1-Bromo-1-nitrocyclobutane, including weighing, transferring,

and use in reactions, must be conducted in a certified chemical fume hood to minimize

inhalation exposure.

Ventilation: Ensure the laboratory is well-ventilated.

Safety Stations: An operational eyewash station and safety shower must be readily

accessible in the immediate vicinity of the work area.[7]

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles compliant with OSHA 29 CFR 1910.133

or European Standard EN166 are required. A face shield should be worn in situations with a

higher risk of splashing.[13]

Skin Protection: Wear a flame-resistant lab coat and chemical-resistant gloves (e.g., nitrile

rubber). Always inspect gloves for any signs of degradation or perforation before use.[14]

Contaminated clothing should be removed immediately and laundered before reuse.[8]

Respiratory Protection: If engineering controls are insufficient or during spill cleanup, a

NIOSH/MSHA or European Standard EN 149 approved respirator (e.g., N95 dust mask for

solids) should be used.[13]

Safe Handling and Storage Protocol
Adherence to a strict handling and storage protocol is crucial for maintaining a safe laboratory

environment.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the fume

hood of any unnecessary equipment or chemicals.

Weighing and Transfer: If the compound is a solid, handle it as a powder and avoid

generating dust.[14] Use spark-proof tools and equipment.[15]

Reaction Setup: When setting up reactions, add 1-Bromo-1-nitrocyclobutane slowly to the

reaction mixture. Be aware of potential exotherms, especially with strong nucleophiles or
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bases.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[4][15] Do not eat, drink, or smoke in the laboratory.[11]

[15]

Storage Requirements
Store 1-Bromo-1-nitrocyclobutane in a tightly sealed, original container in a cool, dry, and

well-ventilated area.[4][15]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.

[15]

Store away from sources of heat, sparks, and open flames.[12][15]

Emergency Procedures
Prompt and correct response to an emergency situation can significantly mitigate potential

harm.

Table 2: First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Remove the individual to fresh air and keep

them in a position comfortable for breathing. If

the person feels unwell, seek immediate

medical attention.[4][8][12]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

and soap for at least 15 minutes.[4][8] If skin

irritation persists, seek medical advice.[7]

Eye Contact

Immediately rinse the eyes cautiously with

plenty of water for at least 15 minutes, also

under the eyelids. Remove contact lenses if

present and easy to do so. Continue rinsing.

Seek immediate medical attention.[4][7][12]

Ingestion

Rinse the mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately for treatment

advice.[4][12][14]

Spill Response
Evacuate all non-essential personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, absorb the material with an inert, non-combustible absorbent (e.g., sand,

vermiculite).

Carefully sweep or scoop up the absorbed material into a suitable, labeled container for

hazardous waste disposal.[4][14]

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

Prevent the spilled material from entering drains or waterways.[16]
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Experimental Workflow and Disposal
The following diagram illustrates a typical workflow for a reaction involving 1-Bromo-1-
nitrocyclobutane, emphasizing critical safety checkpoints.
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Caption: Logical workflow for the safe handling of 1-Bromo-1-nitrocyclobutane.
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Waste Disposal
All waste containing 1-Bromo-1-nitrocyclobutane or its byproducts must be treated as

hazardous waste.

Liquid Waste: Halogenated organic waste streams should be collected in a designated,

properly labeled, and sealed container.

Solid Waste: Contaminated consumables (e.g., gloves, absorbent materials, silica gel) must

be collected in a separate, labeled container for solid hazardous waste.

Dispose of all waste through your institution's environmental health and safety office,

following all local, state, and federal regulations.[15]

Physical and Chemical Properties
While a comprehensive, experimentally verified dataset for 1-Bromo-1-nitrocyclobutane is

not readily available, some properties can be predicted or are listed in chemical databases.

Table 3: Physicochemical Properties of 1-Bromo-1-nitrocyclobutane

Property Value Source

CAS Number 51175-81-6 [1][2]

Molecular Formula C₄H₆BrNO₂ [17]

Molecular Weight 179.99 g/mol Calculated

Predicted XLogP3 1.6 [2][17]

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Appearance
Not specified (likely a solid or

liquid)
-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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